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Introduction

Eriocalyxin B (EriB), a natural ent-kaurane diterpenoid isolated from Isodon eriocalyx, has
emerged as a potent inhibitor of angiogenesis, the physiological process through which new
blood vessels form from pre-existing vessels.[1][2][3] Angiogenesis is a critical process in tumor
growth, progression, and metastasis.[4] EriB exerts its anti-angiogenic effects primarily by
targeting the Vascular Endothelial Growth Factor (VEGF) signaling pathway, a key regulator of
angiogenesis.[1][2] Specifically, EriB has been shown to suppress the VEGF receptor-2
(VEGFR-2) signaling cascade.[1][2][3] These properties make Eriocalyxin B a promising
candidate for further investigation in cancer therapeutics and other angiogenesis-dependent
diseases.

This document provides detailed application notes and experimental protocols for studying the
anti-angiogenic effects of Eriocalyxin B, targeting researchers in academia and professionals
in the drug development industry.

Mechanism of Action: Targeting the VEGFR-2
Signaling Pathway

Eriocalyxin B inhibits angiogenesis by directly targeting VEGFR-2, the primary receptor for
VEGF.[1] Molecular docking studies suggest that EriB binds to the ATP-binding site of the
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VEGFR-2 kinase domain, thereby inhibiting its phosphorylation upon VEGF stimulation.[1][3]
This blockade of VEGFR-2 activation leads to the suppression of downstream signaling
pathways crucial for endothelial cell proliferation, migration, and survival.[1][4]

Furthermore, Eriocalyxin B has been shown to modulate the Janus kinase 2/signal transducer
and activator of transcription 3 (JAK2/STAT3) signaling pathway, which is also implicated in
angiogenesis.[5]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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